Estradiol 3-methyl ether
Estradiol 3-methyl ether
Brand Name:
Vulcanchem
CAS No.:
1035-77-4
VCID:
VC20812572
InChI:
InChI=1S/C19H26O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,11,15-18,20H,3,5,7-10H2,1-2H3/t15-,16-,17+,18+,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC
Molecular Formula:
C19H26O2
Molecular Weight:
286.4 g/mol
Estradiol 3-methyl ether
CAS No.: 1035-77-4
Cat. No.: VC20812572
Molecular Formula: C19H26O2
Molecular Weight: 286.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1035-77-4 |
|---|---|
| Molecular Formula | C19H26O2 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol |
| Standard InChI | InChI=1S/C19H26O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,11,15-18,20H,3,5,7-10H2,1-2H3/t15-,16-,17+,18+,19+/m1/s1 |
| Standard InChI Key | ULAADVBNYHGIBP-GFEQUFNTSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)OC |
| SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC |
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